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Compound of Interest

Compound Name: 3-Bromo-L-tyrosine

Cat. No.: B032463 Get Quote

An In-depth Technical Guide to 3-Bromo-L-
tyrosine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Bromo-L-tyrosine, a halogenated

derivative of the amino acid L-tyrosine. It is intended to serve as a technical resource, detailing

its chemical properties, synthesis, and significant applications in biomedical research and

pharmaceutical development. The information is presented to facilitate its use in experimental

design and to provide a foundational understanding of its biological relevance.

Core Properties of 3-Bromo-L-tyrosine
3-Bromo-L-tyrosine is distinguished by the substitution of a bromine atom at the third position

of the aromatic ring of L-tyrosine. This modification imparts unique chemical characteristics that

are leveraged in its various applications.

Physicochemical and Analytical Data
The fundamental properties of 3-Bromo-L-tyrosine are summarized below. These values are

essential for its proper handling, storage, and analytical detection.
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Property Value

CAS Number 38739-13-8

Molecular Formula C₉H₁₀BrNO₃

Molecular Weight 260.08 g/mol

Appearance Off-white to light yellow solid

Melting Point 247-248 °C

Density 1.7 ± 0.1 g/cm³

Storage Conditions 0-8 °C

Solubility
Soluble in water (requires sonication), DMSO

(requires warming and pH adjustment)

Analytical Quantification Data
The quantification of 3-Bromo-L-tyrosine in biological matrices is critical for its study as a

biomarker. The following table presents key parameters from a validated Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for its detection in human

plasma.[1][2][3][4]

Parameter Value Matrix

Limit of Detection (LOD) 0.026 ng/mL Plasma

Limit of Quantification (LOQ) 0.096 ng/mL - 10 ng/mL Plasma

Linearity Range 10 to 300 ng/mL (R² = 0.9998) Plasma

Method Variability (RSD) 0.98–4.6% Plasma

Synthesis and Experimental Protocols
The synthesis of 3-Bromo-L-tyrosine is crucial for obtaining the compound for research

purposes. Additionally, detailed protocols for its analysis and use in biological assays are

provided.
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Synthesis of 3-Bromo-L-tyrosine
Method 1: Bromination with N-Bromosuccinimide (NBS)

This method involves the direct bromination of L-tyrosine using N-bromosuccinimide as the

bromine source.

Materials: L-tyrosine, N-bromosuccinimide (NBS), anhydrous Tetrahydrofuran (THF), silica

gel for column chromatography.

Procedure:

Dissolve L-tyrosine (1.0 g) in anhydrous THF (15 mL).

Add N-bromosuccinimide (1.5 g, 8.3 mmol) to the solution.

Stir the reaction mixture at room temperature overnight.

Monitor the reaction for completion.

Concentrate the resulting solution under reduced pressure.

Purify the crude product by silica gel flash column chromatography to yield 3-Bromo-L-
tyrosine.

Method 2: Bromination with DMSO in HBr/AcOH

This approach provides a high-yield synthesis suitable for gram-scale production.[5]

Materials: L-tyrosine, Dimethyl sulfoxide (DMSO), Hydrobromic acid (HBr), Acetic acid

(AcOH).

Procedure:

React L-tyrosine with 1.2 equivalents of DMSO in a mixture of HBr and AcOH.

Maintain the reaction under controlled temperature conditions.

The reaction results in a good yield of 3-Bromo-L-tyrosine.
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Experimental Protocol: Quantification in Biological
Samples
The following protocol outlines a method for the quantification of 3-Bromo-L-tyrosine in

human plasma using LC-MS/MS, relevant to its application as a biomarker.[1][2][3][4]

Sample Preparation:

Collect blood samples in appropriate anticoagulant tubes.

Centrifuge to separate plasma.

Perform protein precipitation to remove larger molecules.

Use internal standards for accurate quantification.

LC-MS/MS Analysis:

Employ a suitable C18 reverse-phase column for chromatographic separation.

Use a gradient elution with appropriate mobile phases (e.g., water and acetonitrile with

formic acid).

Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode for

selective and sensitive detection of the parent and daughter ions of 3-Bromo-L-tyrosine.

Construct a calibration curve using standards of known concentrations to quantify the

analyte in the samples.

Experimental Workflow for 3-Bromo-L-tyrosine Quantification

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Collection Protein Precipitation Addition of Internal Standard Chromatographic Separation Mass Spectrometric Detection (MRM) Data Acquisition Peak Integration Calibration Curve Generation Quantification of 3-Br-Tyr
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Caption: Workflow for quantifying 3-Bromo-L-tyrosine in plasma.

Biological Significance and Applications
3-Bromo-L-tyrosine is a versatile molecule with applications spanning neuroscience,

diagnostics, and drug discovery.

Role in Signaling Pathways
As an analog of L-tyrosine, 3-Bromo-L-tyrosine has the potential to interact with the

catecholamine biosynthesis pathway. L-tyrosine is the natural precursor for the synthesis of

dopamine and norepinephrine, key neurotransmitters. The introduction of 3-Bromo-L-tyrosine
could influence this pathway, potentially by competing with L-tyrosine for the active site of

tyrosine hydroxylase, the rate-limiting enzyme.
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Caption: Potential interaction of 3-Bromo-L-tyrosine with catecholamine synthesis.
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Biomarker of Oxidative Stress
A significant application of 3-Bromo-L-tyrosine is its use as a biomarker for eosinophil-

mediated oxidative stress and inflammation. In inflammatory conditions such as asthma and

eosinophilic esophagitis, activated eosinophils release eosinophil peroxidase (EPO). This

enzyme utilizes bromide ions to generate reactive brominating species, which then react with

tyrosine residues in proteins to form 3-Bromo-L-tyrosine. Its detection in biological fluids can,

therefore, indicate the presence and extent of eosinophil-dependent tissue injury.[6]

Formation of 3-Bromo-L-tyrosine as a Biomarker
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Caption: Enzymatic pathway for 3-Bromo-L-tyrosine formation in inflammation.

Applications in Drug Development and Research
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Neuroscience Research: It serves as a tool to study neurotransmitter systems and the role of

tyrosine derivatives in dopamine synthesis.

Drug Discovery: 3-Bromo-L-tyrosine is used as a precursor for the synthesis of novel

compounds and in structure-activity relationship studies for developing therapeutics for

neurological disorders.

Biochemical Assays: It is employed in assays to investigate enzyme activity related to

tyrosine metabolism.

PET Imaging: Radiolabeled analogs of 3-Bromo-L-tyrosine are being explored for the

imaging of malignant tumors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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